Cas no 933739-61-8 ((5-Bromopyrimidin-4-yl)methanamine)

• Product Name: (5-Bromopyrimidin-4-yl)methanamine
• CAS No: 933739-61-8
• MF: C₅H₆BrN₃
• MW: 188.025239467621
• CID: 5746008
• PubChem ID: 59574503
• Update Time: 2023-11-11

(5-Bromopyrimidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-bromopyrimidin-4-yl)methanamine
• 933739-61-8
• SCHEMBL2888123
• (5-Bromopyrimidin-4-yl)methanamine

• Inchi： 1S/C5H6BrN3/c6-4-2-8-3-9-5(4)1-7/h2-3H,1,7H2
• InChI Key： OZKWXYDRPCBHPP-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN=C1CN

Computed Properties

• Exact Mass: 186.975
• Monoisotopic Mass: 186.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: -0.2